1,3-dimethyl-7-(thiophen-2-yl)-5-((4-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3-dimethyl-7-thiophen-2-yl-5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H15F3N4O2S2/c1-26-16-14(18(28)27(2)19(26)29)17(25-15(24-16)13-4-3-9-30-13)31-10-11-5-7-12(8-6-11)20(21,22)23/h3-9H,10H2,1-2H3
• InChI Key: OONIJHYTVOAUKA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CS3)SCC4=CC=C(C=C4)C(F)(F)F)C(=O)N(C1=O)C
• Molecular Formula: C20H15F3N4O2S2
• Molecular Weight: 464.5 g/mol
• CAS No.: 847192-20-5

Description

1,3-dimethyl-7-(thiophen-2-yl)-5-((4-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H15F3N4O2S2 and its molecular weight is 464.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction and Crystal Structure Analysis

A study by Avasthi et al. (2002) investigates isomeric pyrazolo[3,4-d]pyrimidine-based molecules, focusing on their molecular interactions, such as hydrogen bonding and pi-pi stacking, which are crucial for understanding crystal structures and designing materials with desired physical properties. This research can provide foundational knowledge applicable to understanding the behavior and potential applications of the queried compound in crystal engineering and material science (Avasthi et al., 2002).

Advanced Synthesis Techniques

Rahmani et al. (2018) discuss novel multicomponent synthesis techniques for pyridine-pyrimidines and their derivatives, emphasizing the role of catalysts under specific conditions. This methodological approach could be relevant for synthesizing and manipulating the structural aspects of similar complex molecules to enhance their physicochemical properties for various applications, including pharmaceuticals and materials science (Rahmani et al., 2018).

Photophysical Properties and Application

Yan et al. (2017) explored the design, synthesis, and photophysical properties of pyrimidine-phthalimide derivatives, highlighting their potential as pH sensors and in optoelectronic devices. This research indicates the utility of pyrimidine derivatives in developing novel materials for electronics and sensors, suggesting possible avenues for employing the specific characteristics of the compound for similar applications (Yan et al., 2017).